Cas no 31872-58-9 (4-Pyridinol,3,5-dinitro-, 1-oxide)

4-Pyridinol,3,5-dinitro-, 1-oxide structure
31872-58-9 structure
Product Name:4-Pyridinol,3,5-dinitro-, 1-oxide
CAS No:31872-58-9
MF:C5H3N3O6
MW:201.093820810318
CID:310730
PubChem ID:270903
Update Time:2025-04-19

4-Pyridinol,3,5-dinitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinol,3,5-dinitro-, 1-oxide
    • NSC114062
    • CHEMBL1733282
    • 1-hydroxy-3,5-dinitropyridin-4-one
    • SMR001573950
    • 4-hydroxyl-3,5-dinitropyridine-N-oxide
    • AKOS015966492
    • 3,5-DINITRO-4-HYDROXYPYRIDINE N-OXIDE
    • MLS002706547
    • 31872-58-9
    • NSC-114062
    • 1-hydroxy-3,5-dinitropyridin-4(1h)-one
    • Inchi: 1S/C5H3N3O6/c9-5-3(7(11)12)1-6(10)2-4(5)8(13)14/h1-2,10H
    • InChI Key: YCLPBCRIRBKPHZ-UHFFFAOYSA-N
    • SMILES: ON1C=C(C(C(=C1)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.00219
  • Monoisotopic Mass: 201.00218482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 126.82
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